Cas no 115571-72-7 (2-(N-Methyl-N-butylamino)ethyl chloride hydrochloride)

• Product Name: 2-(N-Methyl-N-butylamino)ethyl chloride hydrochloride
• CAS No: 115571-72-7
• MF: C₇H₁₇Cl₂N
• MW: 186.122580289841
• CID: 1074075
• PubChem ID: 45074732
• Update Time: 2025-06-13

2-(N-Methyl-N-butylamino)ethyl chloride hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(N-Methyl-N-butylamino)ethyl chloride hydrochloride
• AG-A-32800
• AG-L-26796
• Butyl-(2-chlor-aethyl)-methyl-amin, Hydrochlorid
• Butyl-(2-chlor-aethyl)-methyl-ammonium-chlorid
• butyl-(2-chloro-ethyl)-methyl-amine, hydrochloride
• CTK6E2226
• 2-(N-Methyl-N-butylamino)ethyl chloridehydrochloride
• 115571-72-7
• N-(2-Chloroethyl)-N-methylbutan-1-amine hydrochloride
• N-(2-chloroethyl)-N-methylbutan-1-amine;hydrochloride
• DTXSID30662953
• N-(2-Chloroethyl)-N-methylbutan-1-amine--hydrogen chloride (1/1)
• SCHEMBL1919723
• AKOS015846043

• MDL： MFCD00050521
• Inchi： 1S/C7H16ClN.ClH/c1-3-4-6-9(2)7-5-8;/h3-7H2,1-2H3;1H
• InChI Key： OPNUBWBPOZDXDJ-UHFFFAOYSA-N
• SMILES： ClCCN(C)CCCC.Cl

Computed Properties

• Exact Mass: 185.0738049g/mol
• Monoisotopic Mass: 185.0738049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 56.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(N-Methyl-N-butylamino)ethyl chloride hydrochloride

Comprehensive Overview of 2-(N-Methyl-N-butylamino)ethyl chloride hydrochloride (CAS 115571-72-7)

2-(N-Methyl-N-butylamino)ethyl chloride hydrochloride (CAS 115571-72-7) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This compound, often referred to by its systematic name, plays a pivotal role in the synthesis of bioactive molecules, particularly in the development of drug intermediates and pharmaceutical additives. Its unique chemical structure, featuring a quaternary ammonium group, makes it a valuable building block for medicinal chemistry applications.

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In recent years, the demand for high-purity 2-(N-Methyl-N-butylamino)ethyl chloride hydrochloride has surged, particularly in the context of personalized medicine and targeted drug delivery systems. This aligns with the broader trend of "green chemistry" and "sustainable synthesis," as scientists seek efficient methods to produce this compound with minimal environmental impact. Discussions around "CAS 115571-72-7 synthesis optimization" frequently appear in scientific forums, reflecting the compound's significance in modern research.

From a technical perspective, 2-(N-Methyl-N-butylamino)ethyl chloride hydrochloride exhibits excellent solubility in polar solvents, a property critical for its application in aqueous-phase reactions. Its stability under controlled conditions makes it a reliable reagent for multi-step synthesis processes. The compound's molecular weight and structural features are often analyzed using advanced techniques like NMR spectroscopy and mass spectrometry, ensuring quality control in research laboratories.

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Emerging applications in material science have revealed new potential for 2-(N-Methyl-N-butylamino)ethyl chloride hydrochloride, particularly in the development of functional polymers and smart coatings. This interdisciplinary approach aligns with current scientific trends exploring "multi-functional chemical building blocks." The compound's ability to introduce cationic charges into molecular architectures makes it particularly valuable for creating pH-responsive materials.

Analytical challenges associated with CAS 115571-72-7, such as quantification in complex matrices or stability-indicating methods, represent active areas of methodological development. Recent publications addressing "HPLC analysis of 2-(N-Methyl-N-butylamino)ethyl chloride hydrochloride" provide valuable insights for quality control laboratories. These technical resources support the compound's reliable application across various research domains.

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Future research directions for 2-(N-Methyl-N-butylamino)ethyl chloride hydrochloride may explore its potential in bioconjugation chemistry or as a modifier for biocompatible surfaces. The compound's structural flexibility suggests opportunities in developing next-generation biomaterials, particularly in medical device coatings or tissue engineering scaffolds. These prospective applications position CAS 115571-72-7 as a compound with sustained scientific relevance.